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Compound of Interest

Compound Name: cis-4-Octene

Cat. No.: B1353254

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for cis-4-Octene (CAS No: 7642-15-1). Adherence to these guidelines is critical for ensuring a
safe laboratory environment when working with this highly flammable and irritating chemical.

Hazard Identification and Classification

cis-4-Octene is classified as a hazardous chemical under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200)[1]. The primary hazards are associated with its
flammability and its potential to cause irritation to the skin, eyes, and respiratory system.[1][2]

[3]

GHS Classification Summary
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Category

GHS Classification

Signal Word Hazard Statement

Physical Hazard

Flammable liquids,

Category 2[1]

H225: Highly
Danger[1][2][3] flammable liquid and

vapor[3]

Health Hazard

Skin
Corrosion/Irritation,

Category 2[1]

H315: Causes skin
irritation[1][3]

Serious Eye
Damage/Eye lIrritation,

Category 2[1]

H319: Causes serious
eye irritation[1][3]

Specific target organ
toxicity (single
exposure), Category 3
(Respiratory system)

[1]

H335: May cause

respiratory irritation[3]

Aspiration hazard,

Category 1

H304: May be fatal if
swallowed and enters

airways[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of cis-4-Octene is fundamental to its safe
handling and storage.
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Property Value Source
Molecular Formula CsHie [21[31141[5][6117]
Molecular Weight 112.21 g/mol [3114]15][6]
Appearance Colorless, clear liquid [3]

Boiling Point 122 °C [61[7]
Melting Point -118.7 °C [61[7]
Flash Point 17 °C [61[7]
Density 0.72 glcm3 [61[7]
Vapor Pressure 17.9 mmHg at 25°C [7]

Water Solubility Immiscible 41071
Refractive Index 1.4130 - 1.4170 [7]

Handling and Storage Precautions

Strict protocols must be followed to mitigate the risks associated with cis-4-Octene.

Prevent Ignition: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[1][2][8][9] No smoking is permitted in handling areas.[8]

o Use Appropriate Equipment: All electrical, ventilating, and lighting equipment must be
explosion-proof.[1][2][8][9] Use only non-sparking tools to prevent ignition.[1][2][8][9]

» Control Static Electricity: To avoid ignition of vapors by static electricity discharge, all metal
parts of the equipment must be grounded and bonded.[1][2][8][9]

o Ensure Adequate Ventilation: Handle only in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations below exposure limits.[1][2][9]

» Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1][2] Avoid ingestion
and inhalation.[1][2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octene_-_4Z
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5289075.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7642151&Mask=4
https://www.guidechem.com/dictionary/en/7642-15-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octene_-_4Z
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5289075.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7642151&Mask=4
https://www.guidechem.com/dictionary/en/7642-15-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octene_-_4Z
https://www.guidechem.com/dictionary/en/7642-15-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.guidechem.com/dictionary/en/7642-15-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.guidechem.com/dictionary/en/7642-15-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.guidechem.com/dictionary/en/7642-15-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5289075.htm
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.lookchem.com/ProductWholeProperty_LCPL149558.htm
https://www.benchchem.com/product/b1353254?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.novachem.com/wp-content/uploads/Octylenes_SDS_AMER_USEN.pdf
https://www.lookchem.com/sds7642-04-8.html
https://www.novachem.com/wp-content/uploads/Octylenes_SDS_AMER_USEN.pdf
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.novachem.com/wp-content/uploads/Octylenes_SDS_AMER_USEN.pdf
https://www.lookchem.com/sds7642-04-8.html
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.novachem.com/wp-content/uploads/Octylenes_SDS_AMER_USEN.pdf
https://www.lookchem.com/sds7642-04-8.html
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.novachem.com/wp-content/uploads/Octylenes_SDS_AMER_USEN.pdf
https://www.lookchem.com/sds7642-04-8.html
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.lookchem.com/sds7642-04-8.html
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43156~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2014:40:06~~cis-4-Octene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][8] Do not eat,
drink, or smoke when using this product.[8]

o Container: Keep the container tightly closed and stored in a dry, well-ventilated place.[1][2][8]
o Temperature: Store in a cool place, away from heat, sparks, and flame.[1][2][8]
e Security: Store in a locked-up, authorized-access area.[8]

e Incompatibilities: Store away from strong oxidizing agents.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and PPE are essential to minimize exposure.

» Engineering Controls: Ensure adequate ventilation, especially in confined areas.[1][2]
Eyewash stations and safety showers must be located close to the workstation.[1][2]

Protection Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Wear appropriate protective gloves and clothing
Skin Protection to prevent skin exposure.[1][8] Inspect gloves

before use.[2]

. _ If ventilation is inadequate, wear a suitable
Respiratory Protection )
respirator.[8]

First Aid and Emergency Procedures

Immediate and appropriate response is crucial in the event of an exposure or emergency.
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Exposure Route First Aid Protocol

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing.[1] If not
Inhalation ) ) o o )
breathing, give artificial respiration. Get medical

attention if symptoms occur.[2]

Take off immediately all contaminated clothing.
i [8] Rinse skin with plenty of water or shower for
Skin Contact _ o _
at least 15 minutes.[2] If skin irritation persists,

call a physician.[2]

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the
Eye Contact ] ]

eyelids.[1][2] Remove contact lenses, if present

and easy to do.[1] Get medical attention.[2]

Aspiration Hazard. Do NOT induce vomiting.

Ingestion .
Immediately call a POISON CENTER or doctor.

» Suitable Extinguishing Media: Use carbon dioxide (CO2z), dry chemical powder, or foam.[1]
Water mist or spray may be used to cool closed containers.[2]

o Specific Hazards: This substance is highly flammable.[1][2] Vapors are heavier than air and
may travel to a source of ignition and flash back.[1][2] Containers may explode when heated.

[1][2]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]
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Emergency Response

Chemical Spill Remove Ignition Sources Contain with Inert Material
Evacuate & Ventilate T

—
Use CO2, Dry Chem, Foam
>

Activate Alarm

Emergency

Emergency

p/ Ingestion: DO NOT Vomit, Seek Medical Aid
Eyes: Flush 15m, Seek Medical Aid Inhalation: Move to Fresh Air

Personnel Exposure Skin: Remove Clothing, Flush 15m
Emergency

Working with
cis-4-Octene

Routin ]

Routine Handling Protocol
Personal Protective Equipment Safe Work Practices
(Goggles, Gloves, Lab Coat) (Grounding, No Ignition Sources)

Routine

Engineering Controls
(Fume Hood, Ventilation)

Routine

Click to download full resolution via product page

Caption: Logical workflow for handling cis-4-Octene safely.

Stability and Reactivity

o Chemical Stability: Stable under normal storage and handling conditions.[1]
« Conditions to Avoid: Exposure to open flames, hot surfaces, and all sources of ignition.[1]

» Incompatible Materials: Strong oxidizing agents.[1]
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e Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO) and
carbon dioxide (CO2).[1]

e Hazardous Polymerization: Hazardous polymerization does not occur.[1]

Toxicological Information

The toxicological properties of cis-4-Octene have not been fully investigated.[1] The available
data indicates the following:

o Acute Effects: It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3] Inhalation of high concentrations of vapor may lead to symptoms
such as headache, dizziness, tiredness, nausea, and vomiting.[1] Aspiration into the lungs if
swallowed may be fatal.[3]

e Chronic Effects: No information is available on sensitization, mutagenic effects, or
reproductive effects.[1] It is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[1] Disposal must be conducted in accordance with local, regional, and
national hazardous waste regulations.[1] Dispose of contents and container to an approved
waste disposal plant.[1][2] Do not empty into drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of cis-
4-Octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353254+#cis-4-octene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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